Cas no 60848-01-3 (7H-benzo[no]tetraphen-7-one)

• Product Name: 7H-benzo[no]tetraphen-7-one
• CAS No: 60848-01-3
• MF: C₂₁H₁₂O
• MW: 280.319385528564
• CID: 1623369
• PubChem ID: 43494
• Update Time: 2025-04-21

7H-benzo[no]tetraphen-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-benzo[no]tetraphen-7-one
• 7H-DIBENZ(DE,H)ANTHRACEN-7-ONE
• 7H-dibenzo[a,kl]anthracen-7-one
• 7H-DIBENZ(A,K)ANTHRACEN-7-ONE
• pentacyclo[11.7.1.02,11.03,8.017,21]henicosa-1(20),2(11),3,5,7,9,13,15,17(21),18-decaen-12-one
• CCG-46527
• AKOS024340704
• DTXSID80209690
• SR-01000636218-1
• 60848-01-3

• Inchi： 1S/C21H12O/c22-21-17-10-4-7-14-6-3-9-16(19(14)17)20-15-8-2-1-5-13(15)11-12-18(20)21/h1-12H
• InChI Key： DGQYORXOISCXDO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C=23)C2C3C=CC=CC=3C=CC=21

Computed Properties

• Exact Mass: 280.08886
• Monoisotopic Mass: 280.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives